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Compound of Interest

Compound Name:

N-[1-(4-

Methylphenyl)propyl]cyclopropana

mine

Cat. No.: B15267426

Get Quote

H

N (Calculated)

Chemical Identity & Handling
Structural Analysis
The molecule consists of a propyl chain attached to a 4-methylphenyl ring at the C1 position

(creating a chiral center), with the amine nitrogen substituted by a cyclopropyl group.

Core Scaffold:

-Ethyl-4-methylbenzylamine (or 1-(4-methylphenyl)propylamine).

N-Substituent: Cyclopropyl (imparts metabolic resistance to deamination but introduces

P450 inhibition potential).

Pharmacological Class: Putative Monoamine Transporter Releaser/Inhibitor or NMDA

Antagonist (structural overlap with arylcycloalkylamines).
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Solubilization Protocol
The free base is likely a viscous oil; the hydrochloride salt is a crystalline solid.

Primary Solvent: Dimethyl Sulfoxide (DMSO) (anhydrous, 99.9%).

Stock Concentration: 10 mM or 100 mM.

Storage: -20°C, desiccated, protected from light.

Stock Preparation Steps:

Weigh 5 mg of compound.

Calculate DMSO volume for 10 mM stock (

).

Vortex for 30 seconds. Sonicate for 5 minutes if dissolution is incomplete.

Aliquot into amber glass vials (avoid plastic due to lipophilicity).

Experimental Dosages & Concentration Ranges
For in vitro pharmacological profiling, "dosage" refers to the molar concentration applied to the

biological system. The following ranges are validated for phenethylamine derivatives.
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Assay Type Purpose Screening Conc. Full Curve Range

Radioligand Binding
Receptor Affinity (

)
10 µM

10 pM – 10 µM (8-12

points)

Functional Uptake
Transporter Inhibition (

)
10 µM

1 nM – 100 µM (Log

scale)

Metabolic Stability

Liver Microsome

Clearance (

)

1 µM
Fixed: 1 µM (Time: 0-

60 min)

Cytotoxicity
Safety/Viability (

)
100 µM 100 nM – 1 mM

hERG Inhibition Cardiotoxicity Risk 10 µM 10 nM – 30 µM

Protocol A: Monoamine Transporter (MAT) Inhibition
Assay
Rationale: The structural similarity to 4-Methylamphetamine suggests this compound likely

interacts with Dopamine (DAT), Norepinephrine (NET), or Serotonin (SERT) transporters.

System Setup
Cell Line: HEK293 cells stably expressing human DAT, NET, or SERT.

Tracer:

-Dopamine,

-Norepinephrine, or

-Serotonin.

Buffer: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% ascorbic acid (to prevent

monoamine oxidation).
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Step-by-Step Methodology
Seeding: Plate cells at 50,000 cells/well in Poly-D-Lysine coated 96-well plates 24h prior to

assay.

Compound Dilution:

Prepare a 10 mM stock in DMSO.

Perform serial dilutions (1:10) in DMSO to generate 1000x concentrates.

Dilute 1:1000 into KRH buffer to achieve final assay concentrations (e.g., 1 nM, 10 nM,

100 nM... 100 µM).

Note: Final DMSO concentration must be

.

Pre-incubation: Remove media, wash cells with KRH. Add 100 µL of diluted compound.

Incubate for 10 min at 37°C.

Uptake: Add 20 nM of the respective radioligand. Incubate for 5–10 minutes (linear phase).

Termination: Rapidly aspirate buffer and wash 3x with ice-cold buffer.

Lysis & Counting: Add 1% SDS/NaOH lysis buffer. Transfer to scintillation vials and count

CPM (Counts Per Minute).

Data Analysis
Normalize CPM to "Total Uptake" (Vehicle) and "Non-Specific Uptake" (10 µM

Cocaine/Fluoxetine). Plot using non-linear regression:

Protocol B: Metabolic Stability (Microsomal
Stability)
Rationale: The
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-cyclopropyl group is a known "metabolic switch." It can either block dealkylation (enhancing
stability) or undergo P450-mediated ring opening (forming reactive aldehydes or inactivating
the enzyme).

System Setup
Matrix: Pooled Human Liver Microsomes (HLM) (0.5 mg protein/mL).

Cofactor: NADPH regenerating system (Mg

, Glucose-6-phosphate, G6PDH, NADP

).

Test Concentration: 1 µM (Low concentration ensures first-order kinetics).

Workflow Visualization
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Figure 1: Workflow for determining intrinsic clearance (

) and half-life (

) in liver microsomes.

Critical Interpretation
High Stability:

min. Suggests the cyclopropyl group successfully blocks

-dealkylation.

Mechanism-Based Inhibition (MBI): If the compound shows non-linear kinetics or inhibits the

metabolism of a probe substrate (e.g., Testosterone) after pre-incubation, the cyclopropyl

ring may be opening to form a covalent adduct with the CYP450 heme (suicide inhibition).
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Protocol C: Cytotoxicity Screening (MTT Assay)
Rationale: To distinguish between pharmacological efficacy and non-specific cell death.

Methodology
Cells: HepG2 (liver) or SH-SY5Y (neuronal) cells.

Dose Range: 0.1, 1, 10, 50, 100, 500 µM.

Duration: 24-hour exposure.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals in DMSO.

Measure Absorbance at 570 nm.

Threshold: If

µM, the compound is considered cytotoxic, and functional assay results at high
concentrations may be artifacts.

Putative Mechanism & Pathway Map
The following diagram illustrates the theoretical pharmacological interactions and metabolic

fate of N-[1-(4-Methylphenyl)propyl]cyclopropanamine based on SAR of similar

-substituted phenethylamines.
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Figure 2: Putative pharmacodynamic targets and metabolic liabilities. The cyclopropyl group

(cPr) often shifts metabolism from dealkylation to ring oxidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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